N'-(2-cyanoacetyl)thiophene-2-carbohydrazide
Overview
Description
N’-(2-cyanoacetyl)thiophene-2-carbohydrazide is a biochemical used for proteomics research . It has a molecular formula of C8H7N3O2S and a molecular weight of 209.23 .
Synthesis Analysis
Thiophene-2-carbohydrazide, a novel small-molecule amide tautomer, has been synthesized with an acceptable yield under microwave radiation (MW) conditions . The amide imidic thiophene-2-carbohydrazide prototropic tautomerization via single proton intramigration was computed using the DFT B3LYP/6-311G (d,p) level of theory .Molecular Structure Analysis
The molecular structure of N’-(2-cyanoacetyl)thiophene-2-carbohydrazide is represented by the formula C8H7N3O2S . The molecular weight is 209.23 .Scientific Research Applications
N'-(2-cyanoacetyl)thiophene-2-carbohydrazide has a wide range of applications in scientific research and has been used in the synthesis of various compounds, including drugs, dyes, and polymers. It has been used in the synthesis of several important laboratory reagents, such as the dye, fluorescein, and the drug, imipramine. This compound is also used in the manufacture of various industrial products, such as plastics, adhesives, and coatings.
Mechanism of Action
The mechanism of action of N'-(2-cyanoacetyl)thiophene-2-carbohydrazide is not yet fully understood. However, it is believed to involve the formation of a cyanoacetyl radical, which is then attacked by the thiophene-2-carbohydrazide to form the desired product. This reaction is thought to occur through a radical-mediated pathway.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that this compound can inhibit the enzyme, monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters. Inhibition of MAO can lead to increased levels of neurotransmitters, such as serotonin and dopamine, which can have beneficial effects on mood and behavior. This compound has also been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
N'-(2-cyanoacetyl)thiophene-2-carbohydrazide is a highly reactive and versatile compound that can be used in a variety of synthetic pathways. It has a wide range of applications in scientific research and has been used in the synthesis of various compounds, including drugs, dyes, and polymers. However, this compound is also a highly toxic compound and should be handled with caution. It is also important to note that this compound is a highly reactive compound and should be stored in a cool, dry place away from light and heat.
Future Directions
N'-(2-cyanoacetyl)thiophene-2-carbohydrazide has a wide range of potential applications in scientific research, and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Further research is also needed to explore the potential of this compound as an inhibitor of MAO and its effects on neurotransmitter levels. Additionally, further research is needed to explore the potential of this compound as an anti-inflammatory and anti-oxidant agent. Finally, further research is needed to explore the potential of this compound in the synthesis of various compounds, including drugs, dyes, and polymers.
properties
IUPAC Name |
N'-(2-cyanoacetyl)thiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2S/c9-4-3-7(12)10-11-8(13)6-2-1-5-14-6/h1-2,5H,3H2,(H,10,12)(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUVUHIVKEXDRDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NNC(=O)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401209530 |
Source
|
| Record name | 2-Thiophenecarboxylic acid, 2-(2-cyanoacetyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401209530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
848369-73-3 |
Source
|
| Record name | 2-Thiophenecarboxylic acid, 2-(2-cyanoacetyl)hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=848369-73-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Thiophenecarboxylic acid, 2-(2-cyanoacetyl)hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401209530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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